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Compound of Interest

Compound Name: Calcium boride

CAS No.: 12007-99-7

Cat. No.: B081498

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of calcium boride, with a primary focus on calcium hexaboride (CaB6), a material of significant

interest due to its unique physical and chemical characteristics. This document summarizes

key quantitative data, details relevant experimental protocols, and visualizes fundamental

relationships to support advanced research and development activities.

Thermodynamic Data of Calcium Boride
The thermodynamic stability and properties of calcium boride are crucial for its synthesis,

processing, and application at high temperatures. The following tables summarize the key

thermodynamic parameters for calcium hexaboride (CaB6). Data for other calcium boride
phases, such as calcium tetraboride (CaB4), are less commonly reported in the literature.

Table 1: Standard Enthalpy of Formation, Gibbs Free Energy of Formation, and Standard Molar

Entropy for CaB6
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Property Symbol Value Units

Standard Enthalpy of

Formation
ΔH°f -299.023[1] kJ/mol

Standard Gibbs Free

Energy of Formation
ΔG°f

Value not readily

available in cited

sources

kJ/mol

Standard Molar

Entropy
S°

Value not readily

available in cited

sources

J/(mol·K)

Table 2: Specific Heat Capacity of CaB6 at Various Temperatures

The specific heat capacity of CaB6 has been measured over a range of temperatures. The data

is well-described by a combination of the Debye and Einstein models[2][3].

Temperature (K) Specific Heat (Cp) (J/(mol·K))

2 ~0

50
Graphical data indicates a value greater than 0

and less than 25

100
Graphical data indicates a value between 25

and 50

150 Graphical data indicates a value around 75

200 Graphical data indicates a value around 100

250
Graphical data indicates a value slightly above

100

300 Graphical data indicates a value around 125

Note: Specific values at discrete temperatures are derived from graphical representations in the

cited literature and should be considered approximate. For precise values, consultation of the

original experimental data is recommended.
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Experimental Protocols for Thermodynamic
Property Determination
The determination of the thermodynamic properties of materials like calcium boride requires

precise and specialized experimental techniques. The following sections detail the

methodologies for key experiments.

Determination of Enthalpy of Formation via Bomb
Calorimetry
Bomb calorimetry is a standard technique for determining the heat of combustion of a

substance, from which the enthalpy of formation can be calculated.

Experimental Procedure:

Sample Preparation:

A powdered sample of high-purity CaB6 is pressed into a dense pellet to ensure complete

combustion[4].

The mass of the pellet is accurately measured to ±0.1 mg[4].

An iron ignition wire of known mass (typically 8-10 cm in length) is attached to the

pellet[4].

Bomb Assembly:

The sample pellet with the ignition wire is placed in a crucible (typically platinum) within

the bomb calorimeter[5].

The bomb is sealed and pressurized with pure oxygen to approximately 25

atmospheres[6].

Calorimetric Measurement:

The sealed bomb is placed in a container filled with a precise volume of water.
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The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire[5][6].

The temperature of the surrounding water is monitored and recorded at regular intervals

until a maximum temperature is reached and then begins to cool[5].

Data Analysis:

The heat capacity of the calorimeter system is determined by calibrating with a standard

substance of known heat of combustion, such as benzoic acid[7].

The total heat released during the combustion of the CaB6 sample is calculated from the

temperature change of the water.

Corrections are made for the heat released by the combustion of the iron fuse wire.

The standard enthalpy of formation of CaB6 is then calculated using Hess's Law,

incorporating the known standard enthalpies of formation of the combustion products

(CaO and B2O3).

Measurement of Specific Heat Capacity using
Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature[8].

Experimental Procedure:

Sample and Reference Preparation:

A small, accurately weighed sample of CaB6 (typically 10-15 mg) is placed in an aluminum

sample pan and hermetically sealed[9].

An empty, hermetically sealed aluminum pan is used as a reference[9].

Instrument Setup:
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The DSC cell is purged with an inert gas, such as nitrogen, at a controlled flow rate (e.g.,

30-50 mL/min) to prevent oxidation[9][10].

The desired temperature program is set, which typically involves an initial isothermal

period, a linear heating ramp, and a final isothermal period[10]. A common heating rate is

20 °C/min[10].

Measurement:

The sample and reference pans are placed on their respective sensors in the DSC

furnace.

The temperature program is initiated, and the heat flow to the sample and reference is

continuously monitored and recorded.

Data Analysis (ASTM Three-Run Method):

To obtain accurate specific heat capacity values, a three-run method is often

employed[11]:

1. An initial run is performed with empty pans to establish a baseline.

2. A second run is conducted with a sapphire standard of known specific heat capacity.

3. A third run is performed with the CaB6 sample.

The heat flow data from the three runs are used to calculate the specific heat capacity of

the CaB6 sample as a function of temperature[11].

Vapor Pressure and Decomposition Studies using
Knudsen Effusion Mass Spectrometry (KEMS)
Knudsen Effusion Mass Spectrometry (KEMS) is a high-temperature technique used to

measure the vapor pressure of a material and to identify the gaseous species in equilibrium

with the condensed phase. This data can be used to derive thermodynamic properties such as

enthalpy of sublimation.

Experimental Procedure:
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Sample Preparation and Loading:

A small amount of CaB6 powder is placed into a Knudsen cell, which is a small, thermally

stable container with a small orifice (typically 0.5-2 mm in diameter)[12]. The cell material

must be inert with respect to calcium boride at high temperatures.

System Setup:

The Knudsen cell is placed within a high-vacuum chamber and heated to the desired

temperature.

The temperature of the cell must be precisely controlled and accurately measured, often

using a pyrometer or a thermocouple[12].

Measurement:

At a given temperature, the molecules effusing from the orifice form a molecular beam that

is directed into the ion source of a mass spectrometer[12].

The mass spectrometer identifies the different gaseous species present in the beam and

measures their ion intensities.

Data Analysis:

The partial pressure of each effusing species is related to its measured ion intensity

through the instrument's sensitivity constant, which can be determined through calibration

with a substance of known vapor pressure.

By measuring the vapor pressure at different temperatures, the enthalpy of sublimation or

vaporization can be determined using the Clausius-Clapeyron equation.

Visualizations of Key Relationships
Calcium-Boron (Ca-B) Phase Diagram
The Ca-B phase diagram illustrates the stable phases of the calcium-boron system at different

temperatures and compositions. This diagram is fundamental to understanding the synthesis

and thermal stability of various calcium boride compounds.
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Ca-B Phase Diagram (Schematic)
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Caption: Schematic representation of the Calcium-Boron (Ca-B) binary phase diagram.

Experimental Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

key thermodynamic properties of calcium boride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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